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Compound of Interest

Compound Name: Himanimide C

Cat. No.: B1246191

For Researchers, Scientists, and Drug Development Professionals

Himanimide C is a novel, N-hydroxylated maleimide derivative that has been isolated from the
basidiomycete fungus Serpula himantoides.[1][2][3] Initial studies have highlighted its potential
as an antimicrobial agent, particularly demonstrating fungicidal and fungistatic properties.[2][4]
This technical guide provides a comprehensive summary of the currently available data on the
biological activity of Himanimide C, including quantitative data, experimental methodologies,
and a visualization of its scientific investigation workflow.

Antimicrobial Activity

Himanimide C has demonstrated notable activity against a range of fungal species. The
primary biological activity reported is its antifungal effect, which includes both fungicidal (killing
fungi) and fungistatic (inhibiting fungal growth) actions.

Quantitative Antimicrobial Data

The following table summarizes the reported in vitro antifungal activity of Himanimide C.
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. L Effective
Organism Activity Type . Reference
Concentration

Alternaria porri Fungicidal 0.025 mg/mL [21[4]
Aspergillus ochraceus  Fungicidal 0.025 mg/mL [2][4]
Pythium irregulare Fungicidal 0.025 mg/mL [2][4]
Absidia glauca Fungistatic Not specified [2][4]
Cladosporium o N
o Fungistatic Not specified [21[4]
cladosporioides
Curvularia lunata Fungistatic Not specified [2][4]
Zygorhynchus o -
i Fungistatic Not specified [2][4]
moelleri
Nadsonia fulvescens Fungistatic Not specified [2][4]
Saccharomyces o -
. Fungistatic Not specified [2][4]
cerevisiae

It is important to note that a subsequent study involving the chemical synthesis of Himanimide
C and its analogues did not observe fungicidal activity against major plant pathogens in their
specific assays.[1][3] The researchers suggested that this discrepancy could be attributed to
the compound's poor metabolic stability, with a reported 98% loss of the parent compound after
24 hours in a standard biokinetics metabolism assay.[3]

Experimental Protocols

The following sections detail the methodologies employed in the key studies on Himanimide
C.

Isolation and Characterization

The initial discovery and characterization of Himanimide C involved a bioactivity-guided
purification process from a Chilean strain of the basidiomycete Serpula himantoides.

e Source Organism: Cultures of the basidiomycete Serpula himantoides.[2]
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o Extraction and Purification: The antibiotic compounds were isolated from the culture fluid.
The mycelia did not show any antibiotic activity and were discarded. The purification process
was guided by bioactivity assays to isolate the active metabolites.[4]

» Structure Elucidation: The chemical structure of Himanimide C, along with other related
himanimides (A, B, and D), was determined using spectroscopic methods.[2][4]

Chemical Synthesis

A short, flexible, and stereoselective synthesis of Himanimide C has been developed to enable
further investigation and the creation of unnatural analogues.

o Key Reaction: The synthesis utilizes a copper-mediated tandem vicinal difunctionalization of
dimethyl acetylenedicarboxylate (DMAD) as a crucial step.[1][3][5]

o Synthetic Strategy: The overall strategy involves the preparation of a tetrasubstituted olefin
intermediate, which is then converted to Himanimide C. This flexible approach allows for the
modification of both the benzylic and aromatic regions of the molecule, as well as the N-
hydroxylated maleimide moiety, to explore structure-activity relationships.[1][3]

Visualizations
Workflow of Himanimide C Investigation

The following diagram illustrates the workflow of the discovery, characterization, and
subsequent synthetic evaluation of Himanimide C.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.researchgate.net/figure/The-structures-of-himanimides-A-1-B-2-C-3-and-D-4_fig1_11309272
https://www.benchchem.com/product/b1246191?utm_src=pdf-body
https://www.researchgate.net/publication/11309272_The_Himanimides_New_Bioactive_Compounds_From_Serpula_Himantoides_FrKarst
https://www.researchgate.net/figure/The-structures-of-himanimides-A-1-B-2-C-3-and-D-4_fig1_11309272
https://www.benchchem.com/product/b1246191?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/ol047664o
https://pubs.acs.org/doi/pdf/10.1021/ol047664o
https://pubmed.ncbi.nlm.nih.gov/15704905/
https://www.benchchem.com/product/b1246191?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/ol047664o
https://pubs.acs.org/doi/pdf/10.1021/ol047664o
https://www.benchchem.com/product/b1246191?utm_src=pdf-body
https://www.benchchem.com/product/b1246191?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical Synthesis & Analogue Development

Click to download full resolution via product page
Caption: Workflow of Himanimide C from discovery to synthetic evaluation.

This in-depth technical guide provides a consolidated view of the current scientific
understanding of Himanimide C's biological activity. The initial findings of its antifungal
properties are promising, although further research is required to address the challenges posed
by its metabolic instability and to fully elucidate its mechanism of action. The development of
synthetic analogues may offer a pathway to more stable and potent derivatives for potential
therapeutic or agricultural applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1246191#what-is-the-biological-activity-of-
himanimide-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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